Cas no 68641-77-0 (Benzenesulfonamide, 4,4'-[1,2-ethanediylbis(oxy)]bis[N,N-diethyl- (9CI))

• Product Name: Benzenesulfonamide, 4,4'-[1,2-ethanediylbis(oxy)]bis[N,N-diethyl- (9CI)
• CAS No: 68641-77-0
• MF: C₂₂H₃₂N₂O₆S₂
• MW: 484.629283905029
• CID: 529877
• PubChem ID: 233377
• Update Time: 2025-04-19

Benzenesulfonamide, 4,4'-[1,2-ethanediylbis(oxy)]bis[N,N-diethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4,4'-[1,2-ethanediylbis(oxy)]bis[N,N-diethyl- (9CI)
• 4-[2-[4-(diethylsulfamoyl)phenoxy]ethoxy]-N,N-diethylbenzenesulfonamide
• 4,4'-[ethane-1,2-diylbis(oxy)]bis(n,n-diethylbenzenesulfonamide)
• 4,4'-Aethandiyldioxy-bis-benzolsulfonsaeure-bis-diaethylamid
• 4,4'-ethanediyldioxy-bis-benzenesulfonic acid bis-diethylamide
• AC1L5PWT
• AC1Q6V8O
• AG-K-27400
• AR-1F7674
• CTK2F9081
• NSC31862
• 68641-77-0
• NSC-31862
• DTXSID20283499

• Inchi： 1S/C22H32N2O6S2/c1-5-23(6-2)31(25,26)21-13-9-19(10-14-21)29-17-18-30-20-11-15-22(16-12-20)32(27,28)24(7-3)8-4/h9-16H,5-8,17-18H2,1-4H3
• InChI Key： GMSOXCCKJJKLBS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCCOC1C=CC(=CC=1)S(N(CC)CC)(=O)=O)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 484.17036
• Monoisotopic Mass: 484.17017909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 13
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 93.22
• LogP: 5.36700